Cas no 17997-33-0 (1-Diethoxyphosphoryl(ethoxy)methoxyethane)

• Product Name: 1-Diethoxyphosphoryl(ethoxy)methoxyethane
• CAS No: 17997-33-0
• MF: C₉H₂₁O₅P
• MW: 240.23380446434
• CID: 122700
• PubChem ID: 4488725
• Update Time: 2025-06-13

1-Diethoxyphosphoryl(ethoxy)methoxyethane Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(diethoxymethyl)-, diethyl ester
• 1-[diethoxyphosphoryl(ethoxy)methoxy]ethane
• DIETHYL(DIETHOXYMETHYL)PHOSPHONATE
• Diethoxymethanphosphonsaeurediethylester
• Diethoxymethylphosphonic acid diethyl ester
• MFCD00102309
• Diethyl diethoxymethylphosphonate
• DTXSID00403678
• AKOS003600031
• FT-0767488
• SCHEMBL8949832
• XUMKWCCJJRDWAO-UHFFFAOYSA-N
• diethyl (diethoxymethyl)phosphonate
• 17997-33-0
• Phosphonic acid, P-(diethoxymethyl)-, diethyl ester
• Diethyl(diethoxymethyl)phosphonate, min. 97 %
• 1-Diethoxyphosphoryl(ethoxy)methoxyethane

• Inchi： 1S/C9H21O5P/c1-5-11-9(12-6-2)15(10,13-7-3)14-8-4/h9H,5-8H2,1-4H3
• InChI Key： XUMKWCCJJRDWAO-UHFFFAOYSA-N
• SMILES： P(C(OCC)OCC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 240.11300
• Monoisotopic Mass: 240.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 63.80000
• LogP: 2.60910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on 1-Diethoxyphosphoryl(ethoxy)methoxyethane

Comprehensive Overview of 1-Diethoxyphosphoryl(ethoxy)methoxyethane (CAS No. 17997-33-0)

1-Diethoxyphosphoryl(ethoxy)methoxyethane, identified by its CAS number 17997-33-0, is a specialized organophosphorus compound widely utilized in organic synthesis and industrial applications. This compound, often referred to by its systematic name, features a unique molecular structure combining diethoxyphosphoryl and ethoxy methoxyethane moieties, making it a versatile intermediate in chemical reactions. Its applications span across pharmaceuticals, agrochemicals, and material science, where its phosphoryl group plays a pivotal role in facilitating nucleophilic substitutions and cross-coupling reactions.

In recent years, the demand for 1-Diethoxyphosphoryl(ethoxy)methoxyethane has surged due to its relevance in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly alternatives, and this compound's ability to act as a ligand or catalyst in low-waste processes aligns with global sustainability goals. A frequently searched question, "How does 1-Diethoxyphosphoryl(ethoxy)methoxyethane contribute to green chemistry?", highlights its role in reducing hazardous byproducts and improving atom economy in synthetic pathways.

The compound's CAS No. 17997-33-0 is a critical identifier for regulatory compliance and safety documentation. Laboratories and industries prioritize accurate CAS registry numbers to ensure proper handling and storage. Users often search for "safety data sheet for 17997-33-0" or "handling precautions for 1-Diethoxyphosphoryl(ethoxy)methoxyethane", emphasizing the need for transparent information on its physicochemical properties, such as solubility, stability, and reactivity. Its ethoxyphosphoryl group also makes it a subject of interest in coordination chemistry, where it forms stable complexes with transition metals.

Another trending topic is the compound's utility in pharmaceutical intermediates. With the rise of precision medicine and drug discovery, 1-Diethoxyphosphoryl(ethoxy)methoxyethane is explored for its potential in constructing bioactive molecules. Searches like "application of 17997-33-0 in drug synthesis" reflect this growing interest. Its phosphonate ester functionality is particularly valuable for modifying drug candidates to enhance bioavailability or target specificity.

From an industrial perspective, 1-Diethoxyphosphoryl(ethoxy)methoxyethane is integral to the production of flame retardants and plasticizers, addressing concerns about material safety and performance. Queries such as "role of phosphonate esters in polymer chemistry" underscore its significance in enhancing thermal stability and mechanical properties of synthetic materials. Innovations in high-performance polymers further drive research into optimizing its synthesis and applications.

In summary, CAS No. 17997-33-0 represents a multifaceted compound with broad implications across scientific and industrial domains. Its organophosphorus backbone, coupled with its ethoxy methoxyethane chain, offers a balance of reactivity and stability, making it indispensable in modern chemistry. As the scientific community continues to explore sustainable and efficient synthetic routes, 1-Diethoxyphosphoryl(ethoxy)methoxyethane remains a cornerstone for innovation.